Cas no 98693-12-0 (ethyl 2-{3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate)

• Product Name: ethyl 2-{3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate
• CAS No: 98693-12-0
• MF: C₂₀H₁₇ClO₅
• MW: 372.798985242844
• CID: 5556991
• PubChem ID: 1522824
• Update Time: 2025-10-30

ethyl 2-{3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetate
• NCGC00289728-01
• F3139-0945
• 98693-12-0
• ethyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate
• AB01281544-01
• VU0510141-1
• STK888768
• UPCMLD0ENAT5235276:001
• ethyl {[2-methyl-4-oxo-3-(4-chlorophenyl)-4h-chromen-7-yl]oxy}acetate
• ethyl {[3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetate
• SCHEMBL10620426
• Z56977380
• AKOS001053369
• ethyl 2-((3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl)oxy)acetate
• ethyl 2-{3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate

• Inchi： 1S/C20H17ClO5/c1-3-24-18(22)11-25-15-8-9-16-17(10-15)26-12(2)19(20(16)23)13-4-6-14(21)7-5-13/h4-10H,3,11H2,1-2H3
• InChI Key： MSFCWHWGMSSYQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C)OC2C=C(C=CC=2C1=O)OCC(=O)OCC

Computed Properties

• Exact Mass: 372.0764513g/mol
• Monoisotopic Mass: 372.0764513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on ethyl 2-{3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate

Comprehensive Overview of Ethyl 2-{3-(4-Chlorophenyl)-2-Methyl-4-Oxo-4H-Chromen-7-Yloxy}Acetate (CAS No. 98693-12-0)

Ethyl 2-{3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate (CAS No. 98693-12-0) is a synthetic organic compound belonging to the chromene family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The presence of a 4-chlorophenyl group and a chromene core makes it a versatile intermediate for developing novel therapeutics and functional materials.

In recent years, the demand for chromene derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in compounds like ethyl 2-{3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate due to their potential anti-inflammatory, antioxidant, and antimicrobial properties. These attributes align with the growing focus on green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional chemical processes.

The compound's CAS No. 98693-12-0 serves as a unique identifier in chemical databases, facilitating its traceability in regulatory and research contexts. Its molecular structure, featuring a chromen-4-one scaffold, is often explored in medicinal chemistry for designing kinase inhibitors and other bioactive molecules. This has led to increased searches for "chromene-based drugs" and "4-oxo-4H-chromene derivatives" in academic and industrial circles.

From a synthetic perspective, ethyl 2-{3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate can be prepared via multi-step organic reactions, including O-alkylation and cyclization processes. Optimizing these methods is a hot topic in organic synthesis forums, where researchers discuss yield improvement and catalyst efficiency. Such discussions often intersect with broader trends like flow chemistry and machine learning-assisted synthesis.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying purity and structure, especially when the compound is used as a pharmaceutical intermediate. The rise of AI-powered analytical tools has further streamlined this process, making "structure elucidation software" a trending search term among chemists.

In material science, the chromene core of this compound exhibits interesting photophysical properties, prompting investigations into its use in organic LEDs (OLEDs) and sensors. This aligns with the global push for energy-efficient technologies, a topic frequently searched in conjunction with "functional organic materials." The compound's 4-chlorophenyl moiety also contributes to its stability, a desirable trait for high-performance materials.

Regulatory compliance is another key consideration for ethyl 2-{3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate. While not classified as hazardous, proper handling and storage are essential to maintain its integrity. This has led to increased queries about "chemical storage best practices" and "lab safety protocols" in professional networks.

Looking ahead, the compound's versatility positions it as a valuable asset in drug development pipelines and material innovation. Its relevance to precision medicine and smart materials ensures sustained interest from both academia and industry. As research progresses, updates on its biological activity profiles and industrial applications will likely dominate scientific discourse.